[(4-Chlorophenyl)methyl](triphenyl)arsanium perchlorate

• CAS No.: 62173-49-3
• Molecular Formula: C25H21AsCl2O4
• Molecular Weight: 531.3 g/mol
• IUPAC Name: (4-chlorophenyl)methyl-triphenylarsanium;perchlorate
• InChI: InChI=1S/C25H21AsCl.ClHO4/c27-25-18-16-21(17-19-25)20-26(22-10-4-1-5-11-22,23-12-6-2-7-13-23)24-14-8-3-9-15-24;2-1(3,4)5/h1-19H,20H2;(H,2,3,4,5)/q+1;/p-1
• InChI Key: BWUFRZFVJCMBIT-UHFFFAOYSA-M
• Canonical SMILES: C1=CC=C(C=C1)[As+](CC2=CC=C(C=C2)Cl)(C3=CC=CC=C3)C4=CC=CC=C4.[O-]Cl(=O)(=O)=O

Description

(4-Chlorophenyl)methylarsanium perchlorate is a chemical compound that belongs to the class of organoarsenic compounds It is characterized by the presence of a chlorophenyl group attached to a methyl group, which is further bonded to a triphenylarsanium cation The perchlorate anion serves as the counterion

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (4-Chlorophenyl)methylarsanium perchlorate typically involves the reaction of triphenylarsine with (4-chlorophenyl)methyl chloride in the presence of a suitable solvent. The reaction is carried out under controlled conditions to ensure the formation of the desired product. The general reaction can be represented as follows:

$$\text{Ph}_3\text{As} + \text{ClC}_6\text{H}_4\text{CH}_2\text{Cl} \rightarrow \text{(4-Chlorophenyl)methylarsanium chloride}$$Ph3​As+ClC6​H4​CH2​Cl→(4-Chlorophenyl)methylarsanium chloride

The resulting (4-Chlorophenyl)methylarsanium chloride is then treated with perchloric acid to obtain the perchlorate salt:

$$\text{(4-Chlorophenyl)methylarsanium chloride} + \text{HClO}_4 \rightarrow \text{(4-Chlorophenyl)methylarsanium perchlorate} + \text{HCl}$$(4-Chlorophenyl)methylarsanium chloride+HClO4​→(4-Chlorophenyl)methylarsanium perchlorate+HCl

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The reaction conditions, such as temperature, pressure, and solvent choice, are optimized to maximize yield and purity. The use of continuous flow reactors and automated systems can enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions

(4-Chlorophenyl)methylarsanium perchlorate can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form higher oxidation state arsenic compounds.

Reduction: Reduction reactions can convert the arsenic center to a lower oxidation state.

Substitution: The chlorophenyl group can participate in electrophilic aromatic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are used.

Substitution: Electrophilic aromatic substitution reactions may involve reagents like nitric acid or sulfuric acid.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield arsenic(V) compounds, while reduction can produce arsenic(III) species.

Scientific Research Applications

(4-Chlorophenyl)methylarsanium perchlorate has several scientific research applications, including:

Chemistry: It is used as a reagent in organic synthesis and catalysis.

Biology: The compound’s interactions with biological molecules are studied to understand its potential as a therapeutic agent.

Medicine: Research is ongoing to explore its use in the treatment of certain diseases, particularly those involving arsenic-sensitive pathways.

Industry: It is utilized in the development of advanced materials and as a precursor for other organoarsenic compounds.

Mechanism of Action

The mechanism of action of (4-Chlorophenyl)methylarsanium perchlorate involves its interaction with molecular targets such as enzymes and receptors. The compound can bind to specific sites on these targets, altering their activity and leading to various biological effects. The exact pathways involved depend on the context of its application, whether in therapeutic settings or industrial processes.

Comparison with Similar Compounds

Similar Compounds

• (4-Chlorophenyl)methylphosphonium chloride
• (4-Chlorophenyl)methylstannium chloride
• (4-Chlorophenyl)methylantimonium chloride

Uniqueness

(4-Chlorophenyl)methylarsanium perchlorate is unique due to the presence of the arsenic center, which imparts distinct chemical properties compared to its phosphorus, tin, and antimony analogs. These properties include differences in reactivity, stability, and biological activity, making it a valuable compound for specific applications.